Cas no 1804461-53-7 (5-Nitro-2-(trifluoromethyl)isonicotinic acid)

• Product Name: 5-Nitro-2-(trifluoromethyl)isonicotinic acid
• CAS No: 1804461-53-7
• MF: C₇H₃F₃N₂O₄
• MW: 236.104932069778
• MDL: MFCD28802149
• CID: 4908057
• PubChem ID: 131570053
• Update Time: 2025-10-24

5-Nitro-2-(trifluoromethyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Nitro-2-(trifluoromethyl)isonicotinic acid

• MDL： MFCD28802149
• Inchi： 1S/C7H3F3N2O4/c8-7(9,10)5-1-3(6(13)14)4(2-11-5)12(15)16/h1-2H,(H,13,14)
• InChI Key： ZIZRULJVKRJODA-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)C(=CN=1)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 301
• XLogP3: 1.1
• Topological Polar Surface Area: 96

Additional information on 5-Nitro-2-(trifluoromethyl)isonicotinic acid

Introduction to 5-Nitro-2-(trifluoromethyl)isonicotinic Acid (CAS No. 1804461-53-7)

5-Nitro-2-(trifluoromethyl)isonicotinic acid, identified by its Chemical Abstracts Service (CAS) number 1804461-53-7, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacological research. This compound belongs to the class of nitroaromatic derivatives, characterized by the presence of both a nitro group and a trifluoromethyl substituent, which contribute to its unique chemical properties and biological activities.

The structural framework of 5-Nitro-2-(trifluoromethyl)isonicotinic acid consists of an isonicotinic acid core, which is a derivative of nicotinic acid. The introduction of a nitro group at the 5-position and a trifluoromethyl group at the 2-position introduces electron-withdrawing effects that modulate the reactivity and interaction with biological targets. This structural design has been strategically employed in the development of novel therapeutic agents, particularly in the quest for compounds with enhanced efficacy and selectivity.

In recent years, there has been a surge in research focused on harnessing the potential of halogenated aromatic compounds in drug discovery. The trifluoromethyl group, in particular, is renowned for its ability to improve metabolic stability, binding affinity, and overall pharmacokinetic profiles of drug candidates. The nitro group further enhances these properties by increasing lipophilicity and facilitating interactions with specific enzymes and receptors. Together, these modifications make 5-Nitro-2-(trifluoromethyl)isonicotinic acid a promising scaffold for developing innovative treatments against various diseases.

One of the most compelling aspects of 5-Nitro-2-(trifluoromethyl)isonicotinic acid is its potential application in addressing unmet medical needs. Current research indicates that this compound exhibits notable activity against a range of biological targets, including enzymes and receptors implicated in inflammation, cancer, and infectious diseases. For instance, studies have demonstrated its ability to inhibit specific kinases and transcription factors that play pivotal roles in disease pathogenesis. The nitro and trifluoromethyl groups are particularly crucial in modulating these interactions, thereby enhancing therapeutic outcomes.

The synthesis of 5-Nitro-2-(trifluoromethyl)isonicotinic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the functionalization of an isonicotinic acid precursor, followed by nitration and subsequent introduction of the trifluoromethyl group. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to optimize the synthetic route. These methods not only improve efficiency but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.

From a pharmaceutical perspective, the pharmacological profile of 5-Nitro-2-(trifluoromethyl)isonicotinic acid has been extensively evaluated through both in vitro and in vivo studies. Preclinical trials have revealed promising results regarding its efficacy in models of inflammation and cancer. The compound's ability to selectively target pathological pathways without significant off-target effects makes it an attractive candidate for further development. Additionally, its favorable pharmacokinetic properties, such as good solubility and bioavailability, enhance its potential as a viable therapeutic option.

The growing interest in 5-Nitro-2-(trifluoromethyl)isonicotinic acid has also spurred innovation in drug delivery systems. Researchers are exploring novel formulations that can enhance the compound's bioavailability and targeted delivery to specific tissues or organs. Liposomal encapsulation, nanoparticle-based delivery systems, and prodrug strategies are among the approaches being investigated. These advancements aim to maximize therapeutic efficacy while minimizing side effects, thereby improving patient outcomes.

Future directions in the study of 5-Nitro-2-(trifluoromethyl)isonicotinic acid include further exploration of its mechanism of action and identification of additional biological targets. Computational modeling and high-throughput screening techniques are being leveraged to uncover new applications for this compound. Furthermore, collaborations between academic institutions and pharmaceutical companies are fostering interdisciplinary research that could accelerate the translation of laboratory findings into clinical practice.

The impact of 5-Nitro-2-(trifluoromethyl)isonicotinic acid extends beyond basic research; it represents a cornerstone in the development of next-generation therapeutics. By leveraging cutting-edge synthetic chemistry and pharmacological insights, this compound exemplifies how structural modifications can lead to novel drugs with significant therapeutic potential. As research continues to evolve, it is anticipated that 5-Nitro-2-(trifluoromethyl)isonicotinic acid will play an increasingly pivotal role in addressing some of the most pressing challenges in modern medicine.